Cas no 125290-76-8 (2-(3-Chloro-2,4,5-trifluorophenyl)-4,4-dimethyl-4,5-dihydrooxazole)

• Product Name: 2-(3-Chloro-2,4,5-trifluorophenyl)-4,4-dimethyl-4,5-dihydrooxazole
• CAS No: 125290-76-8
• MF: C₁₁H₉ClF₃NO
• MW: 263.64347243309
• CID: 103588
• PubChem ID: 15075810
• Update Time: 2025-04-18

2-(3-Chloro-2,4,5-trifluorophenyl)-4,4-dimethyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2,4,5-trifluorophenyl)-4,4-dimethyl-4,5-dihydrooxazole
• 2-(3-chloro-2,4,5-trifluorophenyl)-4,4-dimethyl-5H-1,3-oxazole
• 2-(3-CHLORO-2,4,5-TRIFLUOROPHENYL)-4,5-DIHYDRO-4,4-DIMETHYLOXAZOLE
• Oxazole,2-(3-chloro-2,4,5-trifluorophenyl)-4,5-dihydro-4,4-dimethyl-
• 2-(3-chloro-2,4,5-trifluorophenyl)-4,4-dimethyl-2-oxazoline
• A805365
• ACMC-20mrgb
• AG-D-53455
• AGN-PC-003NEH
• AK-55741
• CTK4B4318
• KB-117162
• 2-(3-Chloro-2,4,5-trifluorophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• SCHEMBL9089149
• IUMQZQZGWNIUDS-UHFFFAOYSA-N
• 125290-76-8
• 2-(3-chloro-2,4,5-trifluoro-phenyl)-4,4-dimethyl-5H-oxazole
• DTXSID40567869
• 2-(3-chloro-2,4,5-trifluorophenyl)-4,4-dimethyl-5H-oxazole

• Inchi： 1S/C11H9ClF3NO/c1-11(2)4-17-10(16-11)5-3-6(13)9(15)7(12)8(5)14/h3H,4H2,1-2H3
• InChI Key： IUMQZQZGWNIUDS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1F)C1=NC(C)(C)CO1)F)F

Computed Properties

• Exact Mass: 263.03200
• Monoisotopic Mass: 263.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59000
• LogP: 2.74830